3-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]-6-(3-methylpyrazol-1-yl)pyridazine
• InChI: InChI=1S/C19H22N6O3S/c1-15-9-10-25(22-15)19-8-7-18(20-21-19)23-11-13-24(14-12-23)29(26,27)17-5-3-16(28-2)4-6-17/h3-10H,11-14H2,1-2H3
• InChI Key: PGZWDNSFHIDOBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C19H22N6O3S
• Molecular Weight: 414.5 g/mol

Description

3-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)-6-(3-methyl-1H-pyrazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C19H22N6O3S and its molecular weight is 414.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

One key application of this compound lies in its synthesis for potential antimicrobial activities. The synthesis of sulfonamide and amide derivatives incorporating piperazine and imidazo[1,2-b]pyridazine moieties has been explored, with these compounds exhibiting significant in vitro antimicrobial activity against a range of bacteria and showing promise for antifungal and antimalarial applications (Bhatt, Kant, & Singh, 2016). This research underscores the compound's utility in addressing infectious diseases and highlights its role in developing new antimicrobial agents.

Antitubercular Activity

Compounds related to "3-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)-6-(3-methyl-1H-pyrazol-1-yl)pyridazine" have been synthesized and evaluated for their antitubercular activity. A study focusing on the synthesis of new sulfones, analogues of bis-(4-aminophenyl)sulfone but with heterocyclic nuclei like pyrimidine, pyrazine, or pyridazine, reported good in vitro antitubercular activity, indicating the potential of these compounds in the treatment of tuberculosis (Desideri et al., 1980).

Antirhinovirus Activity

Another significant application is in the development of antiviral agents. "3-Methoxy-6-[4-(3-methylphenyl)-1-piperazinyl]pyridazine" has been identified as a potent inhibitor of rhinoviruses, which cause the common cold. Its ability to inhibit viral replication at concentrations not toxic to host cells indicates the therapeutic potential of related compounds in treating viral infections (Andries et al., 2005).

Drug Development and Molecular Docking Studies

The compound and its derivatives have also been subjects of drug development and molecular docking studies, aimed at exploring their potential as anti-inflammatory, analgesic, and enzyme inhibition agents. For instance, sulfonamide derivatives have been evaluated for their anti-inflammatory and analgesic properties, with some compounds showing activity comparable to known drugs, highlighting their potential in pain management and inflammation treatment (Abbas et al., 2016).